4-{[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-[3-(4-methoxyphenyl)propanoyl]piperidine

• IUPAC Name: 3-(4-methoxyphenyl)-1-[4-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C25H29N3O4/c1-30-21-8-3-18(4-9-21)5-12-24(29)28-15-13-19(14-16-28)17-23-26-25(27-32-23)20-6-10-22(31-2)11-7-20/h3-4,6-11,19H,5,12-17H2,1-2H3
• InChI Key: UTENXCYTQKKWRI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)N2CCC(CC2)CC3=NC(=NO3)C4=CC=C(C=C4)OC
• Molecular Formula: C25H29N3O4
• Molecular Weight: 435.5 g/mol

Description

4-{[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-[3-(4-methoxyphenyl)propanoyl]piperidine is a useful research compound. Its molecular formula is C25H29N3O4 and its molecular weight is 435.524. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

Oxadiazole derivatives, including compounds with structural elements similar to the one , have been synthesized and evaluated for their antimicrobial properties. These compounds have demonstrated good to moderate activities against various microorganisms, highlighting their potential as antimicrobial agents. For example, Bektaş et al. (2010) explored the synthesis and antimicrobial activities of some new 1,2,4-triazole derivatives, showing that these compounds could serve as a basis for developing new antimicrobial agents (Bektaş et al., 2010).

Crystal Structure and DFT Calculations

Research on piperazine derivatives with methoxyphenyl and oxadiazol rings has included crystal structure studies and density functional theory (DFT) calculations. These studies provide insights into the molecular structure, reactive sites for electrophilic and nucleophilic interactions, and the nature of intermolecular contacts. Kumara et al. (2017) conducted crystal structure studies and DFT calculations on novel piperazine derivatives, contributing to the understanding of their chemical behavior and potential applications (Kumara et al., 2017).

Antioxidant Activity

The antioxidant potential of oxadiazole and piperazine derivatives has also been explored. Compounds in this class have shown activity in scavenging free radicals, which is crucial for developing therapies against oxidative stress-related diseases. Mallesha et al. (2014) reported on the in vitro antioxidant activity of piperazine derivatives, identifying specific compounds as effective radical scavengers (Mallesha et al., 2014).

Anticancer Agents

Some oxadiazole and piperidine compounds have been synthesized and evaluated as potential anticancer agents. The synthesis aims to explore their efficacy against cancer cells, with some derivatives showing promising results. Rehman et al. (2018) synthesized piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids and evaluated them as anticancer agents, highlighting the potential of such compounds in cancer therapy (Rehman et al., 2018).

Anticonvulsant Activity

Research into the anticonvulsant activity of 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives has demonstrated the potential of these compounds in treating seizure disorders. Harish et al. (2013) synthesized a series of novel piperazine derivatives and evaluated their anticonvulsant activity, identifying several compounds with significant efficacy and safety profiles (Harish et al., 2013).